Cas no 536711-52-1 (2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide
• CAS No: 536711-52-1
• MF: C₂₆H₂₁FN₄O₂S
• MW: 472.533947706223
• CID: 6098691
• PubChem ID: 2156240
• Update Time: 2025-06-15

2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide
• Acetamide, 2-[[3-(4-fluorophenyl)-4,5-dihydro-4-oxo-3H-pyrimido[5,4-b]indol-2-yl]thio]-N-(2-phenylethyl)-
• 2-[[3-(4-fluorophenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]-N-(2-phenylethyl)acetamide
• Oprea1_170888
• 2-{[3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}-N-(2-phenylethyl)acetamide
• F0580-0709
• AKOS002052971
• EU-0022279
• 2-((3-(4-fluorophenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-phenethylacetamide
• 536711-52-1

• Inchi： 1S/C26H21FN4O2S/c27-18-10-12-19(13-11-18)31-25(33)24-23(20-8-4-5-9-21(20)29-24)30-26(31)34-16-22(32)28-15-14-17-6-2-1-3-7-17/h1-13,29H,14-16H2,(H,28,32)
• InChI Key： YFMRRMXVXAOKQV-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(F)C=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 472.13692526g/mol
• Monoisotopic Mass: 472.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide

Recent Advances in the Study of 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS: 536711-52-1)

The compound 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide (CAS: 536711-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. The presence of the fluorophenyl and pyrimidoindole moieties contributes to its high binding affinity and selectivity towards target proteins. Structural-activity relationship (SAR) analyses have further elucidated the importance of the thioether linkage and the phenylethyl acetamide group in modulating its pharmacological properties.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Mechanistic studies suggest that its activity is mediated through the inhibition of key signaling molecules such as NF-κB and STAT3, which are critical in the regulation of cell proliferation and immune responses. These findings position the compound as a potential candidate for further development in oncology and autoimmune diseases.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and minimizing off-target effects. Current research efforts are directed towards the synthesis of analogs with improved solubility and metabolic stability. Collaborative studies between academic and industrial researchers are also underway to explore its potential in combination therapies.

In conclusion, 2-{3-(4-fluorophenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-ylsulfanyl}-N-(2-phenylethyl)acetamide represents a promising scaffold for the development of novel therapeutics. Continued research into its mechanism of action and structural optimization will be crucial in translating these findings into clinical applications.